Cas no 76017-87-3 (2-(1-Cyanoethyl)indole)

• Product Name: 2-(1-Cyanoethyl)indole
• CAS No: 76017-87-3
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 560840
• PubChem ID: 4591210
• Update Time: 2025-04-19

2-(1-Cyanoethyl)indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-acetonitrile,a-methyl-
• 2-(1-Cyanoethyl)indole
• AC1NEF3N
• AG-H-03214
• A-Methyl-1H-indole-2-acetonitrile
• CTK5E2366
• SureCN9324354
• 76017-87-3
• 2-(1H-indol-2-yl)propanenitrile
• FT-0665285
• EN300-1856304
• SCHEMBL9324354
• AKOS006279642
• CS-0455565
• alpha-cyanoethylindole
• DTXSID20404642

• Inchi： 1S/C11H10N2/c1-8(7-12)11-6-9-4-2-3-5-10(9)13-11/h2-6,8,13H,1H3
• InChI Key： UGPRHWJHDKGZJI-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C1C(C#N)C

Computed Properties

• Exact Mass: 170.084398327g/mol
• Monoisotopic Mass: 170.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.6Ų